4-((Trifluoromethyl)thio)benzene-1,2-diamine

• IUPAC Name: 4-(trifluoromethylsulfanyl)benzene-1,2-diamine
• InChI: InChI=1S/C7H7F3N2S/c8-7(9,10)13-4-1-2-5(11)6(12)3-4/h1-3H,11-12H2
• InChI Key: XIZSGNRMTFQNEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SC(F)(F)F)N)N
• Molecular Formula: C7H7F3N2S
• DSSTOX Substance ID: DTXSID30669528
• Molecular Weight: 208.21 g/mol
• CAS RN: 370-46-7

Description

4-((Trifluoromethyl)thio)benzene-1,2-diamine (TFMBD) is an organosulfur compound with a wide range of scientific and industrial applications. It is a colorless, water-soluble liquid with a strong, pungent odor. It has a molecular weight of 190.19 g/mol and a boiling point of 180°C. TFMBD is a versatile compound that has been used in organic synthesis, as a reagent in chemical reactions, and as a catalyst in various industrial processes.

Scientific Research Applications

• Synthesis and Properties of Polyimides : Research has shown that fluorinated diamine monomers, including variants of 4-((Trifluoromethyl)thio)benzene-1,2-diamine, are used to synthesize soluble polyimides with remarkable properties. These polyimides demonstrate enhanced gas permeability, solubility, thermal stability, and transparency, making them suitable for applications in membrane technology and electronics (Qiu et al., 2006).

• Optical and Dielectric Materials : Studies have also explored the use of similar fluorinated diamine monomers in the development of poly(ether imide)s, which exhibit high optical transparency, low dielectric constants, and good thermal stability. These materials are potential candidates for optoelectronics applications (Liu et al., 2008).

• Polyimide Films for Advanced Applications : Research has highlighted the synthesis of novel polyimides from diamine monomers that show excellent thermal stability, low water absorption, and high mechanical strength. These polyimides form tough transparent films, suitable for advanced material applications (Banerjee et al., 2003).

• Liquid-Crystal Alignment Agents : The trifluoromethyl-containing diamines, which include derivatives of 4-((Trifluoromethyl)thio)benzene-1,2-diamine, are used to create fluorinated copolyimides for potential use in advanced liquid-crystal display applications. These materials exhibit great thermal stability and high mechanical properties (Liu et al., 2002).

• Efficient Synthetic Processes : Efficient and non-chromatographic processes have been developed for the production of compounds like 4,5-Diamino-2-(trifluoromethyl)benzonitrile, derived from the core structure of 4-((Trifluoromethyl)thio)benzene-1,2-diamine, which showcases the potential for scalable production in chemical synthesis (Li et al., 2009).

• Corrosion Inhibition : Novel compounds synthesized from benzene-1,4-diamine derivatives have been investigated as corrosion inhibitors for mild steel, demonstrating effective protection in acidic environments (Singh & Quraishi, 2016).